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Introduction

Caloxetate trisodium is a complex organic molecule primarily utilized as a chelating agent in
pharmaceutical formulations.[1] Its most notable application is as an excipient in the
formulation of gadoxetate disodium (Primovist® or Eovist®), a liver-specific magnetic
resonance imaging (MRI) contrast agent.[2] In this context, caloxetate trisodium contributes
to the stability of the gadolinium complex. This technical guide provides a detailed overview of
the chemical structure, molecular weight, and related physicochemical properties of caloxetate
trisodium. It also outlines representative experimental protocols for its synthesis and
characterization and discusses its role in the context of medical imaging.

Chemical Structure and Molecular Formula

Caloxetate trisodium is a heterocyclic organic compound.[1] The systematic IUPAC name for
caloxetate trisodium is calcium;trisodium;2-[[(2S)-2-[bis(carboxylatomethyl)amino]-3-(4-
ethoxyphenyl)propyl]-[2-[bis(carboxylatomethyl)amino]ethyl]Jamino]acetate.[3][4] The presence
of a chiral center gives it specific stereochemical properties.

The molecular structure of caloxetate trisodium is characterized by a polyaminocarboxylic
acid backbone. This structure provides multiple coordination sites, enabling the effective
chelation of metal ions.
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Below is a 2D representation of the chemical structure of caloxetate trisodium.

A simplified 2D representation of the atomic connectivity in Caloxetate Trisodium.

Molecular Weight and Physicochemical Properties

The molecular formula of caloxetate trisodium is C23H28CaN3Na3011.[3][4][5] Based on
this formula, the molecular weight has been calculated. The exact mass and other computed
properties provide further insight into the molecule's characteristics.

Property Value Source
Molecular Formula C23H28CaN3Na3011 [31[41[5]
Molecular Weight 631.53 g/mol [4115]
Exact Mass 631.1000 g/mol [4]
Appearance Typically a white crystalline o
powder.

Solubility Highly soluble in water. [1]
Topological Polar Surface Area 220 A2 [3]
Hydrogen Bond Donor Count 0 [1]
CH:);(ljjrnotgen Bond Acceptor " o
Rotatable Bond Count 15 [1]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and characterization of
caloxetate trisodium are not readily available in peer-reviewed literature, this section outlines
generalized methodologies commonly employed for the synthesis and analysis of similar
polyaminocarboxylic acid chelating agents.

Synthesis of Caloxetate Trisodium

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15396159?utm_src=pdf-body
https://www.benchchem.com/product/b15396159?utm_src=pdf-body
https://www.benchchem.com/product/b15396159?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Caloxetate-trisodium
https://www.medkoo.com/products/56860
https://www.simsonpharma.com/us/product/caloxetate-trisodium
https://pubchem.ncbi.nlm.nih.gov/compound/Caloxetate-trisodium
https://www.medkoo.com/products/56860
https://www.simsonpharma.com/us/product/caloxetate-trisodium
https://www.medkoo.com/products/56860
https://www.simsonpharma.com/us/product/caloxetate-trisodium
https://www.medkoo.com/products/56860
https://www.evitachem.com/product/evt-15531761
https://www.evitachem.com/product/evt-15531761
https://pubchem.ncbi.nlm.nih.gov/compound/Caloxetate-trisodium
https://www.evitachem.com/product/evt-15531761
https://www.evitachem.com/product/evt-15531761
https://www.evitachem.com/product/evt-15531761
https://www.benchchem.com/product/b15396159?utm_src=pdf-body
https://www.benchchem.com/product/b15396159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15396159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis of caloxetate trisodium can be conceptualized as a multi-step process.[1]

Click to download full resolution via product page

A logical workflow for the synthesis of Caloxetate Trisodium.

Protocol:

Precursor Condensation: A calcium-glycine derivative is reacted with 4-ethoxybenzyl chloride
in an alkaline environment to yield an intermediate calcium complex.[1]

o Carboxylation: The intermediate is then subjected to carboxylation, for instance, by
introducing sodium monochloroacetate, which adds carboxylate groups through nucleophilic
substitution.[1]

» Formation of the Trisodium Salt: The resulting caloxetate (in its acidic or calcium salt form) is
dissolved in an aqueous solution.[1] The pH of the solution is carefully adjusted through the
gradual addition of sodium hydroxide with constant stirring.[1] This neutralization step leads
to the formation of the trisodium salt.[1]

« |solation: The final product, caloxetate trisodium, can be isolated from the solution by
methods such as evaporation of the solvent or cooling to induce precipitation.[1]

Structural and Molecular Weight Characterization

The confirmation of the chemical structure and the determination of the molecular weight of a
newly synthesized batch of caloxetate trisodium would typically involve the following
analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Objective: To elucidate the carbon-hydrogen framework of the molecule.
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o Methodology: *H and *3C NMR spectra would be acquired. The chemical shifts, signal
integrations, and coupling patterns in the *H NMR spectrum would help in assigning the
protons to their respective positions in the molecule. The 13C NMR spectrum would provide
information about the different carbon environments. Advanced 2D NMR techniques like
COSY and HSQC could be employed for more detailed structural assignments.

e Mass Spectrometry (MS):
o Objective: To determine the molecular weight and confirm the elemental composition.

o Methodology: High-resolution mass spectrometry (HRMS) using techniques like
electrospray ionization (ESI) would be ideal.[6] The accurate mass measurement would
allow for the confirmation of the molecular formula. The fragmentation pattern observed in
MS/MS experiments could further validate the proposed structure.

o Elemental Analysis:

o Objective: To experimentally determine the percentage composition of carbon, hydrogen,
nitrogen, sodium, and calcium.

o Methodology: The experimentally determined percentages are compared with the
theoretical values calculated from the molecular formula to assess the purity of the
compound.

Role in Medical Imaging

Caloxetate trisodium is a crucial component of the MRI contrast agent gadoxetate disodium.
While not the active contrasting agent itself, it plays a vital role in the formulation. The primary
function of caloxetate trisodium in this context is to act as a chelating agent, which helps to
stabilize the gadolinium-containing active ingredient.

The gadoxetate disodium complex is designed for liver imaging. Its mechanism involves uptake
by hepatocytes via organic anion-transporting polypeptides (OATPSs). This specific uptake
allows for enhanced contrast between healthy liver tissue and pathological lesions, which often
have impaired transporter function.
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Simplified signaling pathway of Gadoxetate Disodium, where Caloxetate Trisodium is an

excipient.

Conclusion

Caloxetate trisodium is a well-defined chemical entity with a complex structure that lends
itself to the chelation of metal ions. Its molecular weight is firmly established based on its
molecular formula. While it is primarily known for its role as an excipient in a commercial MRI
contrast agent, a thorough understanding of its synthesis and physicochemical properties is
essential for its application in pharmaceutical development and research. The methodologies
outlined in this guide provide a framework for the synthesis and characterization of this and
similar molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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